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Compound of Interest

Compound Name: Disperse Blue 183

Cat. No.: B1345753

Disperse Blue 183, identified by the Colour Index number 11078, is a monoazo disperse dye
recognized for its application in dyeing synthetic fibers, particularly polyester and its blends.[1]
[2][3] Its chromophoric system is responsible for its characteristic blue color and is of significant
interest to researchers in dye chemistry, materials science, and computational chemistry. This
guide provides a detailed examination of the core structure, synthesis, and physicochemical
properties of the Disperse Blue 183 chromophore.

Core Chromophore Structure and Physicochemical
Properties

The vibrant blue color of Disperse Blue 183 arises from its specific molecular architecture. It is
classified as a single azo dye, where the core of the chromophore is an azo group (-N=N-) that
connects two distinct aromatic systems.[1] This arrangement forms a conjugated system that
absorbs light in the visible spectrum. The molecule's structure incorporates electron-donating
and electron-withdrawing groups, which are crucial for tuning its color and dyeing properties.

The chemical name for Disperse Blue 183 is N-[2-[2-(2-bromo-6-cyano-4-
nitrophenyl)diazenyl]-5-(diethylamino)phenyl]propanamide.[4] The structure consists of a
substituted phenylazo group linked to a diethylamino- and propionamido-substituted phenyl
group. The presence of the cyano (-CN) and nitro (-NO2) groups, which are strong electron
acceptors, and the diethylamino group (-N(CH2CH3)2), a strong electron donor, creates a
significant "push-pull" electronic effect across the conjugated 1t-system of the azo bridge. This
electronic structure is fundamental to its intense color and its non-linear optical properties.[5][6]
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Caption: Chemical Structure of Disperse Blue 183.

Table 1. Physicochemical Properties of Disperse Blue 183

Property Value Reference
CAS Number 2309-94-6 (11141171
Molecular Formula C20H21BrNeOs (11041071
Molecular Weight 473.32 g/mol (11041071
Appearance Blue-black powder [1][2]
Melting Point 183 °C [4]

Boiling Point 689.7 °C at 760 mmHg [4]

Density 1.42 g/cm3 [4]

N Soluble in acetone and DMF;
Solubility ) ] [1][2117]
insoluble in water.

Maximum Absorption (Amax) 625 nm, 550 nm[8] [8]

Synthesis of the Chromophore

The synthesis of Disperse Blue 183 is a classic example of diazo coupling, a fundamental
reaction in the manufacture of azo dyes. The process involves two main precursor molecules: a
diazo component and a coupling component.[1]

The synthesis can be summarized in the following key steps:

» Diazotization: The process begins with the diazotization of 2-cyano-4-nitro-6-bromoaniline.
This aromatic amine is treated with a source of nitrous acid (typically generated in situ from
sodium nitrite and a strong acid) at low temperatures to convert the primary amine group into
a highly reactive diazonium salt.

e Coupling: The resulting diazonium salt is then reacted with the coupling component, N-(3-
(diethylamino)phenyl)propionamide.[1] An electrophilic aromatic substitution reaction occurs,
where the diazonium salt acts as the electrophile, typically attacking the para position
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relative to the strong activating diethylamino group on the coupling component. This reaction
forms the stable azo bridge, linking the two aromatic rings and creating the final dye

molecule.

Another described synthetic route involves the initial synthesis of N-(3-
(diethylamino)phenyl)propionamide from aniline and propionic acid, followed by a coupling
reaction with the diazonium salt of 2-cyano-4-nitro-6-bromoaniline.[3]

Starting Materials

2-Cyano-4-nitro-6-bromoaniline N-(3-(diethylamino)phenyl)propionamide Synthesis workflow for Disperse Blue 183.
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Caption: Synthesis workflow for Disperse Blue 183.

Spectroscopic and Optical Properties

The color of Disperse Blue 183 is a direct consequence of its ability to absorb light in the
yellow-orange region of the visible spectrum, resulting in the perception of the complementary
color, blue. The maximum absorption wavelength (Amax) has been reported at both 625 nm
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and 550 nm[8] in different contexts. This variation may be attributable to differences in the
solvent environment or measurement conditions, as the Amax of solvatochromic dyes like
Disperse Blue 183 can be sensitive to solvent polarity.

A study investigating the non-linear optical (NLO) properties of Disperse Blue 183 recorded its
absorption spectra in eleven different solvents, demonstrating its solvatochromic behavior.[5]
The dye exhibits significant third-order NLO properties, which were studied using the Z-scan
technique.[5][6]

Table 2: Solvents Used for Spectroscopic Analysis of Disperse Blue 183

Solvent Class Solvents

Non-polar Toluene, 1,4-Dioxane

Chloroform (CHCIs), Dichloromethane (DCM),
Polar Aprotic Ethyl Acetate (EtOAc), Acetone, N,N-Dimethyl
Formamide (DMF), Dimethylsulfoxide (DMSO)

Polar Protic Ethanol (EtOH), Methanol (MeOH)

Note: This table lists the solvents in which the
absorption spectra were recorded in a study of
the dye's photophysical properties.[5] The
specific Amax values in each solvent were not

detailed in the available abstract.

Experimental Protocols

The analysis and characterization of Disperse Blue 183 involve various experimental
techniques. Below are summaries of protocols found in the literature.

Protocol 1: Analysis by HPLC with PDA and Mass Detection
This method is used for the separation and identification of disperse dyes and their impurities.

e System: ACQUITY Arc System or similar HPLC/UHPLC system.[9]
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o Detectors: Photodiode Array (PDA) detector for UV-Vis spectra and a mass detector (e.g.,
ACQUITY QDa) for mass-to-charge ratio (m/z) determination.[9]

» Methodology: A standard solution of the dye is prepared and injected into the liquid
chromatography system. A gradient elution is typically used to separate the components of
the mixture. The PDA detector records the UV-Vis spectrum of the eluting peaks, while the
mass detector provides mass information, allowing for confident identification of the main
dye and any impurities.[9]
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Analytical workflow for Disperse Blue 183.
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Caption: Analytical workflow for Disperse Blue 183.

Protocol 2: Non-Linear Optical (NLO) Property Measurement using Z-Scan
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This technique is employed to measure the third-order non-linear refractive index (nz) and non-
linear absorption coefficient ([3).

 Instrumentation: A high-power laser, such as a Nd:YAG laser operating at 532 nm with
nanosecond pulses.[5][6]

o Sample Preparation: Solutions of Disperse Blue 183 are prepared at a specific
concentration (e.g., 0.3 mM) in various solvents like acetone, ethanol, and DMSO.[5]

o Methodology: The laser beam is focused, and the sample cuvette is moved along the beam
axis (the z-axis) through the focal point. In an "open-aperture” Z-scan, the total transmitted
intensity is measured to determine the non-linear absorption. In a "closed-aperture” Z-scan,
an aperture is placed before the detector to measure changes in the beam's divergence,
which relates to the non-linear refractive index. The resulting transmittance curve as a
function of sample position provides the NLO coefficients.[5][6]

Applications in Research and Industry

The primary application of Disperse Blue 183 is in the textile industry for dyeing polyester
fibers and their blends, where its high tinctorial strength and good fastness properties are
valued.[1][3] It is suitable for high-temperature dyeing methods and can be used to achieve
deep blue shades.[1] Beyond textiles, its well-defined chromophoric system and significant
NLO properties make it a subject of academic research for potential applications in
optoelectronics and materials science.[6] It is also used in the formulation of digital printing inks
for polyester-cotton blended fabrics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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